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This technical guide provides a comprehensive overview of the effect of glycerol on the
viscosity of aqueous solutions. Understanding this relationship is critical in numerous scientific
and industrial applications, including cryopreservation, drug formulation, and fluid dynamics
research. This document details the quantitative relationship between glycerol concentration,
temperature, and viscosity, outlines common experimental protocols for viscosity
measurement, and illustrates the underlying molecular interactions.

Quantitative Analysis of Viscosity in Aqueous
Glycerol Solutions

The viscosity of aqueous glycerol solutions is highly dependent on both the concentration of
glycerol and the temperature of the solution. An increase in glycerol concentration leads to a
significant, non-linear increase in viscosity. Conversely, an increase in temperature results in a
decrease in viscosity.

The following tables summarize the dynamic viscosity of aqueous glycerol solutions at various
weight percentages (wt%) of glycerol and at different temperatures. This data has been
compiled from established sources and provides a clear quantitative reference.

Table 1: Dynamic Viscosity (in mPa-s or cP) of Aqueous Glycerol Solutions at Various
Temperatures
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Glyc

erol e 10° 20° 30° 40° 50° 60° 70° 80° 90° 100°
(wt Cc Cc Cc Cc Cc Cc Cc Cc Cc C
%)

0 1.79 1.30 1.00 0.79 0.65 0.54 0.46 0.40 0.35 0.31 0.28

10 2.44 1.79 131 1.00 0.80 0.66 0.56 0.48 0.42 0.37 0.33

20 3.54 2.54 1.83 1.38 1.08 0.87 0.72 0.61 0.53 0.46 0.41

30 5.75 3.98 2.81 2.06 157 1.25 1.01 0.85 0.72 0.62 0.54

40 10.4 6.8 4.6 3.3 2.4 1.9 15 1.2 1.0 0.86 0.74

50 21.0 131 8.5 5.8 4.2 3.2 2.5 2.0 1.6 14 1.2

60 50.4 29.2 17.7 11.4 7.8 5.7 4.3 3.4 2.7 2.2 1.8

70 147 78 44 26 17 12 8.4 6.3 4.9 3.8 3.1

80 582 276 142 78 47 30 21 15 11 8.2 6.2

90 4060 1490 622 289 147 81 49 31 21 15 11

1210
100 - 1410 934 220 140 63 40 27 19 13

Data compiled from various sources, including the Glycerine Producers' Association and
empirical formulas developed by Cheng (2008).[1][2][3]

Experimental Protocols for Viscosity Measurement

The accurate determination of the viscosity of glycerol solutions requires precise experimental
techniques. Various types of viscometers are employed, each with its own methodology.

Rotational Rheometry (Parallel-Plate)

This method measures viscosity by shearing the fluid between two parallel plates.

e Apparatus: A stress-controlled rheometer with a parallel-plate configuration is used.[4]
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» Sample Preparation: Glycerol solutions of known concentrations are prepared by mixing
calculated weights of glycerol and deionized water.[5]

e Procedure:

o The rheometer is calibrated and the gap between the plates is set to a specific height
(e.g., 1 mm).

o The glycerol solution is loaded onto the bottom plate, ensuring the gap is completely filled.
o The temperature is controlled using a Peltier or similar system.

o The top plate is rotated at a controlled angular velocity, and the resulting torque is
measured.

o The shear stress and shear rate are calculated from the torque and angular velocity,
respectively, and the viscosity is determined as the ratio of shear stress to shear rate.

o Considerations: Due to glycerol's hygroscopic nature, it is crucial to control the relative
humidity of the surrounding environment to prevent water absorption, which can alter the
viscosity.[4]

Capillary Viscometry (Cannon-Fenske)

This technique relies on measuring the time it takes for a fixed volume of fluid to flow through a
narrow capillary tube under the influence of gravity.

o Apparatus: Calibrated glass capillary viscometers, such as the Cannon-Fenske type, are
used.[5]

e Procedure:
o The viscometer is thoroughly cleaned and dried.
o The glycerol solution is drawn into the viscometer up to a specific mark.

o The viscometer is placed in a constant temperature water bath to equilibrate.
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o The time taken for the liquid to flow between two marked points on the capillary is

measured.

o The kinematic viscosity is calculated using the viscometer constant and the measured flow
time. The dynamic viscosity is then determined by multiplying the kinematic viscosity by
the density of the solution at that temperature.

Falling Ball Viscometry

This method determines viscosity by measuring the terminal velocity of a sphere falling through
the fluid.

o Apparatus: A graduated cylinder filled with the glycerol solution, a sphere of known density

and diameter, and a timer.[6]

e Procedure:
o The glycerol solution is allowed to reach thermal equilibrium in the graduated cylinder.
o The sphere is gently dropped into the center of the cylinder.

o The time it takes for the sphere to fall a known distance between two marks is recorded
once it has reached terminal velocity.

o The viscosity is calculated using Stokes' Law, which relates the terminal velocity of the
sphere to the viscosity of the fluid, the densities of the sphere and the fluid, and the

acceleration due to gravity.[6]

Molecular Interactions and Their Influence on
Viscosity

The significant increase in viscosity with glycerol concentration is primarily due to the extensive
network of hydrogen bonds formed between glycerol and water molecules, as well as between

glycerol molecules themselves.[7][8][9]

e Hydrogen Bonding: Glycerol (C3H803) is a trihydric alcohol, meaning it has three hydroxyl (-
OH) groups. These groups readily form hydrogen bonds with water molecules and with each
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other. As the concentration of glycerol increases, the density of this hydrogen bond network
also increases, leading to greater intermolecular resistance to flow, and thus higher viscosity.

[71L8]

e Molecular Structure: The structure of the glycerol-water mixture is a complex, interconnected
network. At low glycerol concentrations, glycerol molecules are solvated by water. As the
concentration rises, glycerol molecules begin to form clusters through hydrogen bonding.[7]
This clustering effect further contributes to the increase in viscosity.

» Effect of Temperature: Increasing the temperature provides thermal energy to the molecules,
which disrupts the hydrogen bond network.[7] This weakening of intermolecular forces allows
the molecules to move more freely, resulting in a decrease in viscosity.

Visualization of Key Relationships

The following diagrams illustrate the logical relationships governing the viscosity of aqueous
glycerol solutions and a typical experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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